Cas no 1338688-22-4 (1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338688-22-4
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• CID: 4589253
• Update Time: 2025-11-01

1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H12N4O2/c20-15(21)13-14(12-6-8-16-9-7-12)19(18-17-13)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,20,21)
• InChI Key： NMASXQCMUBAFJG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C2C=CN=CC=2)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1338688-22-4): An Overview

1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1338688-22-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The compound is a member of the triazole family, known for its broad spectrum of biological activities and chemical stability.

The structure of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid consists of a benzyl group attached to the triazole ring, which is further substituted with a pyridine moiety at the 5-position. The carboxylic acid group at the 4-position imparts additional reactivity and functional versatility to the molecule. This combination of functional groups provides a robust platform for the design and synthesis of novel compounds with diverse biological activities.

Recent studies have highlighted the potential of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The triazole ring system is known to interact with key biological targets involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by interfering with specific signaling pathways. The pyridine moiety plays a crucial role in this activity by enhancing the compound's ability to interact with target proteins involved in cell proliferation and survival.

The synthetic accessibility of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. The click chemistry approach, which involves the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition reaction, has been widely used to synthesize this compound efficiently and selectively. This method not only simplifies the synthetic process but also allows for the easy introduction of various functional groups, enabling the rapid generation of structurally diverse analogs for further biological evaluation.

The pharmacokinetic properties of 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

In conclusion, 1-Benzyl-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1338688-22-4) represents a promising molecule with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile biological activities make it an ideal candidate for further exploration in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in modern medicinal chemistry.